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For Researchers, Scientists, and Drug Development Professionals

The Pyrrolidonyl Arylamidase (PYR) test is a crucial rapid enzymatic method used in clinical
microbiology for the presumptive identification of various bacterial species, most notably for
differentiating Streptococcus pyogenes (Group A Streptococcus) and Enterococcus species
from other streptococci.[1][2][3] This guide provides a comparative analysis of commercially
available PYR test kits, focusing on their performance, experimental protocols, and underlying
biochemical principles to aid researchers and drug development professionals in selecting the
most suitable option for their needs.

Principle of the PYR Test

The PYR test detects the activity of the enzyme L-pyrrolidonyl arylamidase.[2][4] This enzyme
hydrolyzes the substrate L-pyrrolidonyl-B-naphthylamide (PYR) present in the test medium
(disk, card, or broth) to produce B-naphthylamide.[2][4] A chromogenic developing reagent,
typically containing p-dimethylaminocinnamaldehyde, is then added. This reagent reacts with
the free B-naphthylamide to form a red Schiff base, indicating a positive result.[2][4]

Commercial PYR Test Kits: A Comparative Overview

Several manufacturers offer commercial PYR test kits, each with its own format and specific
protocol. While direct, independent comparative studies on the most current kits are not
extensively available in peer-reviewed literature, this guide consolidates information from
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manufacturers' documentation and available research to provide a comprehensive overview.
The leading kits in the market include those from Hardy Diagnostics, Thermo Scientific™, and

Pro-Lab Diagnostics.

Data Presentation: Performance of Commercial PYR
Test Kits

Quantitative performance data from direct comparative studies of the latest commercial kits is
limited. However, historical studies on earlier generations of commercial PYR tests have
consistently demonstrated high sensitivity and specificity. For instance, a study comparing two
early PYRase systems reported 100% sensitivity and specificity for the identification of both
Group A streptococci and enterococci. Another study evaluating two other rapid PYRase
systems found their sensitivity and specificity to be greater than 96% for identifying enterococci.
A separate investigation of a PYR broth and a commercial kit also showed high sensitivity
(98.48%-99.08%) and specificity (99.82%) for detecting Streptococcus pyogenes and
Enterococcus spp.
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Feature

Hardy Diagnostics
PYR Test Kit

Thermo
Scientific™ 0O.B.l.S.
PYR Test

Pro-Lab
Diagnostics
Prospot™ PYR
Test

Formats Available

Disks and Cards[2]

Cards[5]

Information not

specified

L-pyroglutamic acid 7-

L-pyrrolidonyl-f3- amino-4- L-pyrrolidonyl-f3-
Substrate ) ) )

naphthylamide[2] methylcoumarin naphthylamide

(7TAMC)[5]
Approximately 2 ] ] ]
_ _ _ 5 minutes incubation,
minutes incubation,
) ] o ) result within 20 -

Reaction Time result within 1 minute Not specified

after reagent
addition[2]

seconds after reagent
addition[5]

Positive Result

Bright pink to cherry-

red color[2]

Purple color[5]

Red color[1]

Key Differentiator

Offers both disk and
card formats for
flexibility.[2]

Utilizes a non-
carcinogenic substrate
(7AMC).[5]

Marketed for its utility
in differentiating
enterococci from

Group D streptococci.

[1]

Performance Data

Manufacturer states
the kit is a reliable
method for
presumptive

identification.[2]

Manufacturer states it
is a rapid and reliable
alternative to

traditional methods.[5]

Manufacturer
describes it as a rapid

colorimetric test.[1]

Experimental Protocols

The general procedure for PYR testing is similar across different kits, with minor variations in

incubation times and specific reagents. Below are detailed methodologies for the disk/card and

broth-based assays.
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Rapid Disk/Card Method (General Protocol)

This method is common for kits from Hardy Diagnostics and Thermo Scientific.

« Inoculation: A sterile inoculating loop or applicator stick is used to pick several well-isolated
colonies of the test organism from a fresh (18-24 hour) culture on a non-selective agar plate
(e.g., blood agar).

o Application: The inoculum is rubbed onto a small area of the PYR disk or card. The disk/card
is typically moistened with a drop of sterile deionized water or a buffer provided in the kit.

 Incubation: The inoculated disk/card is incubated at room temperature for a specified period
(typically 2-5 minutes).[2][5]

o Development: A drop of the PYR developing reagent (p-dimethylaminocinnamaldehyde) is
added to the inoculated area.

« Interpretation: The development of a specific color within a designated timeframe (usually 20
seconds to 1 minute) indicates a positive result.[2][5] The expected color for a positive
reaction varies by manufacturer (e.g., red for Hardy Diagnostics, purple for Thermo
Scientific).[2][5] No color change or the development of a yellow or orange color is
interpreted as a negative result.[2]

Broth Method (General Protocol)

« Inoculation: A sterile loop is used to inoculate a PYR broth tube with 3-5 colonies from a pure
18-24 hour culture.

 Incubation: The inoculated broth is incubated aerobically at 35-37°C for 4 hours.
o Development: After incubation, 2-3 drops of the PYR reagent are added to the broth.

¢ Interpretation: The tube is observed for a color change. The development of a red color
within 1-2 minutes indicates a positive result.

Visualizing the Biochemical Pathway and
Experimental Workflow
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To further clarify the processes involved, the following diagrams illustrate the biochemical
pathway of the PYR test and a typical experimental workflow for a comparative evaluation.

Biochemical Reaction

L-pyrrolidone

L-pyrrolidonyl

L-pyrrolidonyl-B-naphthylamide arylamidase

B-naphthylamide

+

Colorimetric Detection

p-dimethylamino- Red Schiff Base
cinnamaldehyde (Positive Result)

Click to download full resolution via product page

Biochemical pathway of the PYR test.
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Workflow for a comparative evaluation of PYR test kits.
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Conclusion

Commercial PYR test kits are reliable and rapid tools for the presumptive identification of
Streptococcus pyogenes and Enterococcus species. While current, direct comparative
performance data between the leading manufacturers is not readily available in published
literature, the information provided by the manufacturers (Hardy Diagnostics, Thermo
Scientific™, and Pro-Lab Diagnostics) indicates high performance and ease of use. The choice
of a specific kit may depend on factors such as laboratory workflow, desired format (disk vs.
card), and considerations regarding the chemical substrates used. For rigorous clinical or
research applications, it is recommended that laboratories perform their own internal validation
of their chosen PYR test kit against known reference strains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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